Sesamoside
Sesamoside
Sesamoside is a natural product found in Pedicularis muscicola, Lamium garganicum, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
117479-87-5
VCID:
VC20816156
InChI:
InChI=1S/C17H24O12/c1-16-10-15(28-14-9(21)8(20)7(19)6(3-18)27-14)26-4-5(13(23)25-2)17(10,24)11(22)12(16)29-16/h4,6-12,14-15,18-22,24H,3H2,1-2H3/t6-,7-,8+,9-,10-,11-,12+,14+,15+,16-,17+/m1/s1
SMILES:
CC12C3C(OC=C(C3(C(C1O2)O)O)C(=O)OC)OC4C(C(C(C(O4)CO)O)O)O
Molecular Formula:
C17H24O12
Molecular Weight:
420.4 g/mol
Sesamoside
CAS No.: 117479-87-5
Cat. No.: VC20816156
Molecular Formula: C17H24O12
Molecular Weight: 420.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Sesamoside is a natural product found in Pedicularis muscicola, Lamium garganicum, and other organisms with data available. |
|---|---|
| CAS No. | 117479-87-5 |
| Molecular Formula | C17H24O12 |
| Molecular Weight | 420.4 g/mol |
| IUPAC Name | methyl (1S,2R,4S,5R,6R,10S)-5,6-dihydroxy-2-methyl-10-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,9-dioxatricyclo[4.4.0.02,4]dec-7-ene-7-carboxylate |
| Standard InChI | InChI=1S/C17H24O12/c1-16-10-15(28-14-9(21)8(20)7(19)6(3-18)27-14)26-4-5(13(23)25-2)17(10,24)11(22)12(16)29-16/h4,6-12,14-15,18-22,24H,3H2,1-2H3/t6-,7-,8+,9-,10-,11-,12+,14+,15+,16-,17+/m1/s1 |
| Standard InChI Key | XZVXEPPPQBLGMQ-HISQCTEXSA-N |
| Isomeric SMILES | C[C@@]12[C@H]3[C@@H](OC=C([C@]3([C@@H]([C@@H]1O2)O)O)C(=O)OC)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O |
| SMILES | CC12C3C(OC=C(C3(C(C1O2)O)O)C(=O)OC)OC4C(C(C(C(O4)CO)O)O)O |
| Canonical SMILES | CC12C3C(OC=C(C3(C(C1O2)O)O)C(=O)OC)OC4C(C(C(C(O4)CO)O)O)O |
| Appearance | Powder |
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